N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide

• IUPAC Name: N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• InChI: InChI=1S/C22H22ClN3O2S/c1-27-15-9-10-20(28-2)16(14-15)21-19-8-5-11-25(19)12-13-26(21)22(29)24-18-7-4-3-6-17(18)23/h3-11,14,21H,12-13H2,1-2H3,(H,24,29)
• InChI Key: MUWWQATZDCWMRN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C2C3=CC=CN3CCN2C(=S)NC4=CC=CC=C4Cl
• Molecular Formula: C22H22ClN3O2S
• Molecular Weight: 427.9 g/mol

Description

N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide is a useful research compound. Its molecular formula is C22H22ClN3O2S and its molecular weight is 427.95. The purity is usually 95%.
BenchChem offers high-quality N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-chlorophenyl)-1-(2,5-dimethoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Overview of Pyrazine Derivatives

Pyrazine derivatives are crucial in medicinal chemistry due to their unique combination of heteroatoms and aromatic moieties, allowing for versatile interactions with proteins. These compounds are not just simple aromatic isosteres but are considered readily interacting moieties with significant potential for drug-like molecule interactions with proteins (Juhás & Zítko, 2020). The patent literature reveals an increasing interest in pyrazine derivatives, attributed to their diverse pharmacological properties, including antibacterial, antifungal, antimycobacterial, anti-inflammatory, analgesic, anticancer, antidiabetic, treatment for arteriosclerosis, antiviral activities, and more. The substantial pharmacological effects of pyrazine derivatives make them promising candidates for further research and drug development (Ferreira & Kaiser, 2012).

Pyrazine Derivatives in Optoelectronic Materials

Pyrazine and its derivatives, when incorporated into π-extended conjugated systems, are valuable for creating novel optoelectronic materials. The synthesis and application of quinazoline derivatives for electronic devices, luminescent elements, photoelectric conversion elements, and image sensors have been extensively researched. The incorporation of pyrazine fragments into these systems is proving to be significant for the creation of new materials in the field of photo- and electroluminescence (Lipunova et al., 2018).

Importance in Organic Synthesis and Catalysis

The synthesis and chemistry of heterocyclic N-oxide derivatives, including pyrazine derivatives, are well-known due to their usefulness as versatile synthetic intermediates and their biological importance. These organic compounds have demonstrated significant functionalities, particularly vital in areas such as metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications. The heterocyclic N-oxide motif, including pyrazine derivatives, has been successfully employed in numerous advanced chemistry and drug development investigations, highlighting their importance in organic synthesis and catalysis (Li et al., 2019).